4-{3-nitro-4-[(3-pyridinylmethyl)amino]phenyl}-1(2H)-phthalazinone

• IUPAC Name: 4-[3-nitro-4-(pyridin-3-ylmethylamino)phenyl]-2H-phthalazin-1-one
• InChI: InChI=1S/C20H15N5O3/c26-20-16-6-2-1-5-15(16)19(23-24-20)14-7-8-17(18(10-14)25(27)28)22-12-13-4-3-9-21-11-13/h1-11,22H,12H2,(H,24,26)
• InChI Key: KSJAPDSBNRAIDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)C3=CC(=C(C=C3)NCC4=CN=CC=C4)[N+](=O)[O-]
• Molecular Formula: C20H15N5O3
• Molecular Weight: 373.4 g/mol

Description

4-{3-nitro-4-[(3-pyridinylmethyl)amino]phenyl}-1(2H)-phthalazinone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a phthalazinone derivative that has been found to exhibit promising anticancer activity, making it a potential candidate for the development of novel cancer therapeutics.

Mechanism of Action

The mechanism of action of 4-{3-nitro-4-[(3-pyridinylmethyl)amino]phenyl}-1(2H)-phthalazinone is not fully understood. However, it has been proposed that it may inhibit the activity of certain enzymes that are involved in DNA synthesis and repair, leading to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has been found to exhibit other biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain kinases that are involved in cell signaling pathways, which may have implications for the treatment of other diseases such as inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{3-nitro-4-[(3-pyridinylmethyl)amino]phenyl}-1(2H)-phthalazinone in lab experiments is its potent anticancer activity, which makes it a valuable tool for studying cancer biology and developing new cancer therapeutics. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-{3-nitro-4-[(3-pyridinylmethyl)amino]phenyl}-1(2H)-phthalazinone. One area of interest is to further elucidate its mechanism of action, which may provide insights into its potential therapeutic applications. Additionally, it may be valuable to explore its activity against other diseases beyond cancer, such as inflammatory disorders. Finally, further studies may be necessary to optimize its pharmacokinetic properties and evaluate its potential for clinical development.

Synthesis Methods

The synthesis of 4-{3-nitro-4-[(3-pyridinylmethyl)amino]phenyl}-1(2H)-phthalazinone involves the reaction of 3-nitro-4-aminobenzyl alcohol with 2-chloro-1-(3-pyridinylmethyl)benzimidazole in the presence of a base. The resulting intermediate is then reacted with phthalic anhydride in the presence of a catalyst to yield the final product.

Scientific Research Applications

4-{3-nitro-4-[(3-pyridinylmethyl)amino]phenyl}-1(2H)-phthalazinone has been extensively studied for its potential anticancer activity. It has been found to exhibit potent cytotoxicity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells.